Self-assembly of discotic liquid crystalline molecule-modified gold nanoparticles: control of 1D and hexagonal ordering induced by solvent polarity†

Chemical Communications Pub Date: 2006-05-10 DOI: 10.1039/B604001B

Abstract

Gold nanoparticles fully coated with discotic liquid crystalline molecules of hexaalkoxy-substituted triphenylene (Au–TP) have been synthesised, the self-assembled structure of which could be controlled (hexagonal or 1D nanochain) just by altering the ratio of methanol to toluene in the solvent.

Graphical abstract: Self-assembly of discotic liquid crystalline molecule-modified gold nanoparticles: control of 1D and hexagonal ordering induced by solvent polarity
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